Cas no 882424-02-4 (Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate)

Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate structure

882424-02-4 structure

Product Name:Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate

CAS No:882424-02-4

MF:C₆H₁₀F₃NO₂

MW:185.144312381744

MDL:MFCD24842653

CID:4287054

Update Time:2023-12-05

Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester, (3R)-
- (R)-ETHYL 3-AMINO-4,4,4-TRIFLUOROBUTANOATE HCL
- ethyl (R)-3-amino-4,4,4-trifluorobutanoate
- (R)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester
- Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate (ACI)
- Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate
- MDL： MFCD24842653
- Inchi： 1S/C6H10F3NO2/c1-2-12-5(11)3-4(10)6(7,8)9/h4H,2-3,10H2,1H3/t4-/m1/s1
- InChI Key： KGUOZZWGWBBRRF-SCSAIBSYSA-N
- SMILES： C(C(=O)OCC)[C@@H](N)C(F)(F)F

Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB03009-5g	ethyl (R)-3-amino-4,4,4-trifluorobutanoate	882424-02-4	95%	5g	$1800	2023-09-07
TRC	E940095-2.5mg	Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate	882424-02-4		2.5mg	$ 50.00	2022-06-05
TRC	E940095-5mg	Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate	882424-02-4		5mg	$ 65.00	2022-06-05
TRC	E940095-25mg	Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate	882424-02-4		25mg	$ 95.00	2022-06-05
Apollo Scientific	PC404008-100mg	Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate	882424-02-4		100mg	£95.00	2024-05-23
Apollo Scientific	PC404008-250mg	Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate	882424-02-4		250mg	£195.00	2024-05-23
Apollo Scientific	PC404008-1g	Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate	882424-02-4		1g	£595.00	2024-05-23
eNovation Chemicals LLC	Y1009368-100mg	(R)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	882424-02-4	95%	100mg	$255	2024-07-28
eNovation Chemicals LLC	Y1009368-250mg	(R)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	882424-02-4	95%	250mg	$370	2024-07-28
eNovation Chemicals LLC	Y1009368-500mg	(R)-3-Amino-4,4,4-trifluoro-butyric acid ethyl ester	882424-02-4	95%	500mg	$610	2024-07-28

Ethyl (3R)-3-amino-4,4,4-trifluorobutanoate Production Method

Production Method 1

170804-10-1

882424-02-4

885220-93-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 3 h, 15 bar, 100 °C
2.1 Reagents: (+)-Tartaric acid Solvents: Ethanol ; 5 min, reflux; reflux → rt
2.2 Reagents: Sodium carbonate Solvents: Water ; rt
2.3 Reagents: D-Tartaric acid Solvents: Water ; reflux

Reference

Ethyl 4,4,4-trifluoroacetoacetate (ETFAA), a powerful building block for enantiopure chirons in trifluoromethyl-β-amino acid series

Michaut, Valerie; et al, Journal of Fluorine Chemistry, 2007, 128(8), 889-895

Production Method 2

2369019-60-1

882424-02-4

Reaction Conditions

1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 1 h, 0 °C
1.2 Reagents: Sodium dithionite Solvents: Water
1.3 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water ; pH 2

Reference

Synthesis of chiral β-fluoroalkyl β-amino acid derivatives via palladium-catalyzed hydrogenation

Chen, Mu-Wang; et al, Journal of Organic Chemistry, 2019, 84(16), 10371-10379

Production Method 3

372-31-6

882424-02-4

Reaction Conditions

1.1 Catalysts: Palladium trifluoroacetate , 1,2-Bis(2S,5S-2,5-diphenylphospholano)ethane Solvents: Acetone ; 1 h, rt
1.2 Reagents: Hydrogen Catalysts: p-Toluenesulfonic acid Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ; 24 h, 800 psi, 60 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; 10 - 15 min
2.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 1 h, 0 °C
2.2 Reagents: Sodium dithionite Solvents: Water
2.3 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water ; pH 2

Reference

Synthesis of chiral β-fluoroalkyl β-amino acid derivatives via palladium-catalyzed hydrogenation

Chen, Mu-Wang; et al, Journal of Organic Chemistry, 2019, 84(16), 10371-10379

Production Method 4

643734-82-1

882424-02-4

Reaction Conditions

1.1 Catalysts: Palladium trifluoroacetate , 1,2-Bis(2S,5S-2,5-diphenylphospholano)ethane Solvents: Acetone ; 1 h, rt
1.2 Reagents: Hydrogen Catalysts: 4-Methoxybenzoic acid Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ; 24 h, 800 psi, 60 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; 10 - 15 min
2.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 1 h, 0 °C
2.2 Reagents: Sodium dithionite Solvents: Water
2.3 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water ; pH 2

Reference

Synthesis of chiral β-fluoroalkyl β-amino acid derivatives via palladium-catalyzed hydrogenation

Chen, Mu-Wang; et al, Journal of Organic Chemistry, 2019, 84(16), 10371-10379

Production Method 5

170804-18-9

882424-02-4

885220-93-9

Reaction Conditions

1.1 Reagents: (+)-Tartaric acid Solvents: Ethanol ; 5 min, reflux; reflux → rt
1.2 Reagents: Sodium carbonate Solvents: Water ; rt
1.3 Reagents: D-Tartaric acid Solvents: Water ; reflux

Reference

Ethyl 4,4,4-trifluoroacetoacetate (ETFAA), a powerful building block for enantiopure chirons in trifluoromethyl-β-amino acid series

Michaut, Valerie; et al, Journal of Fluorine Chemistry, 2007, 128(8), 889-895

Production Method 6

372-31-6

882424-02-4

885220-93-9

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Chloroform ; 5 min, rt
1.2 16 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 3 h, 15 bar, 100 °C
3.1 Reagents: (+)-Tartaric acid Solvents: Ethanol ; 5 min, reflux; reflux → rt
3.2 Reagents: Sodium carbonate Solvents: Water ; rt
3.3 Reagents: D-Tartaric acid Solvents: Water ; reflux

Reference

Ethyl 4,4,4-trifluoroacetoacetate (ETFAA), a powerful building block for enantiopure chirons in trifluoromethyl-β-amino acid series

Michaut, Valerie; et al, Journal of Fluorine Chemistry, 2007, 128(8), 889-895